Cas no 2171944-70-8 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171944-70-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6232301
• PubChem ID: 165803890
• Update Time: 2025-10-20

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• 2171944-70-8
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4-methylpentanoic acid
• EN300-1529327

• Inchi： 1S/C26H32N2O5/c1-16(2)18(13-25(30)31)14-27-24(29)12-17(3)28-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MLQRJNGIRCOPDI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS No. 2171944-70-8)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS No. 2171944-70-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of novel therapeutic agents and bioconjugates. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, biomedical engineering, and material science applications.

The growing demand for custom peptide synthesis and high-purity intermediates has placed compounds like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid at the forefront of modern chemical research. With the rise of personalized medicine and targeted drug delivery systems, this compound’s unique properties align with current trends in biotechnology and nanomedicine. Its CAS No. 2171944-70-8 serves as a key identifier for procurement and regulatory compliance, ensuring traceability in GMP and GLP environments.

One of the most frequently asked questions about this compound revolves around its solubility, stability, and compatibility with other reagents. Studies indicate that 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid exhibits excellent performance in solid-phase peptide synthesis (SPPS), particularly when paired with HBTU or PyBOP coupling agents. Its Fmoc-protected amino acid derivative is also a popular choice for constructing peptide libraries and protein mimetics, addressing the needs of high-throughput screening platforms.

In the context of sustainable chemistry, researchers are exploring greener synthesis routes for CAS No. 2171944-70-8 to minimize environmental impact. The compound’s relevance in bioorthogonal chemistry and click chemistry further enhances its appeal, as these fields gain traction in diagnostics and theragnostic applications. Additionally, its role in proteomics and metabolomics studies underscores its versatility in omics technologies.

From a commercial perspective, suppliers of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid emphasize its high purity (>98%) and batch-to-batch consistency, which are critical for reproducible research. The compound’s MSDS and technical data sheets are often requested to ensure safe handling and storage, reflecting the industry’s focus on laboratory safety and regulatory adherence.

Looking ahead, the integration of AI-driven drug design and computational chemistry tools is expected to expand the applications of CAS No. 2171944-70-8. Its structural motifs are being analyzed for potential use in machine learning models to predict bioactivity and ADME properties. As the scientific community continues to innovate, this compound remains a cornerstone in advancing precision medicine and next-generation therapeutics.